![molecular formula C17H16ClN5O B2500993 1-(2-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1206992-61-1](/img/structure/B2500993.png)
1-(2-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-(2-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H16ClN5O and its molecular weight is 341.8. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Antiradical Activities
A study focuses on synthesizing new derivatives similar to the compound , demonstrating their potential antioxidant and antiradical activities. This suggests that compounds with similar structures could be explored for their antioxidant properties, which are crucial in mitigating oxidative stress related to various diseases (Bekircan et al., 2008).
Anticancer and Antimicrobial Agents
Another study elaborates on the synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines, showing significant anticancer and antimicrobial activities. This implies that structurally complex compounds, including the one , could have potential applications in developing new therapeutic agents against cancer and microbial infections (Katariya et al., 2021).
Dyeing Polyester Fibers and Biological Activity
Research on the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers also highlights their high efficiency based on in vitro screening for antioxidant, antitumor, and antimicrobial activities. This study suggests the potential for similar compounds to be used in textile applications, providing materials with biological activity (Khalifa et al., 2015).
Synthesis of 1,2,3-Triazole Derivatives and Antifungal Evaluation
A research effort describes the synthesis of ten 2-(1-aryl-1H-1,2,3-triazol-4-yl)propan-2-ols and their in vitro antifungal activity against different Candida species. This indicates that compounds bearing the 1,2,3-triazole moiety could be of interest in developing antifungal agents (Lima-Neto et al., 2012).
Building Blocks in Heterocyclic Synthesis
The use of enaminones as building blocks in the synthesis of nicotinic acid and thienopyridine derivatives showcases the versatility of such compounds in synthesizing a wide range of heterocyclic structures with potential pharmacological activities (Abdel-Khalik et al., 2004).
properties
IUPAC Name |
1-(2-chlorophenyl)-N-propan-2-yl-5-pyridin-3-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O/c1-11(2)20-17(24)15-16(12-6-5-9-19-10-12)23(22-21-15)14-8-4-3-7-13(14)18/h3-11H,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRIPMPQHZCJFDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(N(N=N1)C2=CC=CC=C2Cl)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.